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Compound of Interest

Compound Name: TASP0277308

Cat. No.: B10825807 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
TASP0277308 is a potent and selective antagonist of the Sphingosine-1-Phosphate Receptor 1

(S1P1).[1] S1P1 is a G protein-coupled receptor that plays a critical role in lymphocyte

trafficking, endothelial barrier function, and angiogenesis. By inhibiting the S1P1 receptor,

TASP0277308 modulates immune responses and vascular processes. These application notes

provide detailed protocols for the reconstitution, storage, and in vitro use of TASP0277308.

Physicochemical Properties
Property Value Reference

Appearance Off-white to light yellow solid MedchemExpress

Molecular Weight 539.48 g/mol MedchemExpress

CAS Number 945725-50-8 MedchemExpress

Reconstitution and Storage
Proper reconstitution and storage of TASP0277308 are crucial for maintaining its activity and

ensuring experimental reproducibility.

Reconstitution Protocol
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TASP0277308 is sparingly soluble in aqueous solutions. It is recommended to prepare a stock

solution in an organic solvent. Dimethyl sulfoxide (DMSO) is a commonly used solvent for this

purpose.

Materials:

TASP0277308 powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

Equilibrate the vial of TASP0277308 powder to room temperature before opening to prevent

moisture condensation.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For

example, to a 1 mg vial of TASP0277308 (MW: 539.48), add 185.37 µL of DMSO.

Vortex the solution for 1-2 minutes to ensure the compound is fully dissolved. Gentle

warming (37°C) and sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to avoid

repeated freeze-thaw cycles.

Storage and Stability
Form Storage Temperature Shelf Life

Solid Powder -20°C ≥ 3 years

4°C Short-term (weeks)

Stock Solution (in DMSO) -80°C ≥ 6 months

-20°C ≥ 1 month

Note: Stock solutions should be protected from light. Avoid repeated freeze-thaw cycles.
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Biological Activity and Signaling Pathway
TASP0277308 is a selective antagonist of the S1P1 receptor, which is primarily coupled to the

Gαi subunit of heterotrimeric G proteins. Activation of S1P1 by its endogenous ligand,

sphingosine-1-phosphate (S1P), leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic AMP (cAMP) levels. This signaling cascade influences various

cellular processes, including cell migration, proliferation, and survival. TASP0277308
competitively blocks the binding of S1P to S1P1, thereby inhibiting these downstream signaling

events.
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Caption: S1P1 Receptor Signaling Pathway and Inhibition by TASP0277308.

Experimental Protocols
The following are representative protocols for in vitro assays where TASP0277308 can be

utilized. Researchers should optimize these protocols for their specific cell types and

experimental conditions.

Protocol 1: Endothelial Cell Tube Formation Assay
This assay assesses the effect of TASP0277308 on the ability of endothelial cells to form

capillary-like structures (tubes) in vitro, a key step in angiogenesis.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)
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Endothelial Cell Growth Medium (e.g., EGM-2)

Basement membrane matrix (e.g., Matrigel®)

96-well tissue culture plates

TASP0277308 stock solution (10 mM in DMSO)

S1P (agonist control)

Vehicle control (DMSO)

Calcein AM (for visualization)

Procedure:

Plate Coating: Thaw Matrigel® on ice overnight. Pipette 50 µL of cold Matrigel® into each

well of a pre-chilled 96-well plate. Incubate at 37°C for 30-60 minutes to allow for

solidification.

Cell Preparation: Culture HUVECs to 80-90% confluency. Harvest the cells and resuspend

them in serum-free endothelial cell basal medium at a concentration of 2 x 10^5 cells/mL.

Treatment: Prepare serial dilutions of TASP0277308 in serum-free medium. The final DMSO

concentration should be kept constant across all wells (e.g., ≤0.1%).

Assay Setup: Add 100 µL of the HUVEC suspension to each Matrigel®-coated well.

Add the desired concentrations of TASP0277308, S1P (e.g., 10-100 nM as a positive control

for tube formation), or vehicle control to the respective wells.

Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 4-18 hours.

Visualization and Quantification:

Carefully remove the medium from the wells.

Add Calcein AM solution (e.g., 2 µg/mL in PBS) and incubate for 30 minutes at 37°C.
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Visualize the tube network using a fluorescence microscope.

Quantify the extent of tube formation by measuring parameters such as total tube length,

number of junctions, and number of loops using image analysis software.
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Prepare cell suspension
(1x10^6 cells/mL)

Pre-incubate cells with
TASP0277308 or vehicle

Add cell suspension
to Transwell insert

Add S1P (chemoattractant)
to lower chamber

Incubate at 37°C
(4-24 hours)

Remove non-migrated cells

Fix and stain
migrated cells

Quantify migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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